Cas no 69584-57-2 (5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2))

5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2) structure
69584-57-2 structure
Product Name:5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2)
CAS No:69584-57-2
MF:C14H25Cl2N3
MW:306.274401426315
CID:507313
PubChem ID:3053201
Update Time:2025-04-19

5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrido[3,2-b]azepine-5-propanamine,6,7,8,9-tetrahydro-N,N-dimethyl-, hydrochloride (1:2)
    • N,N-dimethyl-3-(6,7,8,9-tetrahydropyrido[3,2-b]azepin-5-yl)propan-1-amine,dihydrochloride
    • 5H-Pyrido(3,2-b)azepine-5-propanamine, 6,7,8,9-tetrahydro-N,N-dimethyl-, dihydrochloride
    • (Dimethylamino-3' propyl)-1 tetrahydro-2,3,4,5 1H-pyrido(3,2-b)azepine [French]
    • 69584-57-2
    • N,N-Dimethyl-6,7,8,9-tetrahydro-5H-pyrido(3,2-b)azepine-5-propanamine dihydrochloride
    • (Dimethylamino-3' propyl)-1 tetrahydro-2,3,4,5 1H-pyrido(3,2-b)azepine
    • DTXSID80219850
    • Inchi: 1S/C14H23N3.2ClH/c1-16(2)10-6-12-17-11-4-3-7-13-14(17)8-5-9-15-13;;/h5,8-9H,3-4,6-7,10-12H2,1-2H3;2*1H
    • InChI Key: UZXUDSANHCJZEW-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C2=CC=CN=C2CCCC1)CCCN(C)C

Computed Properties

  • Exact Mass: 305.14285
  • Monoisotopic Mass: 305.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19.4Ų

Experimental Properties

  • Boiling Point: 359°Cat760mmHg
  • Flash Point: 170.9°C
  • PSA: 19.37
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